Cas no 1049730-36-0 (4-Bromo-1-(2,2-difluoroethyl)-1H-pyrazole)

4-Bromo-1-(2,2-difluoroethyl)-1H-pyrazole structure
1049730-36-0 structure
Product Name:4-Bromo-1-(2,2-difluoroethyl)-1H-pyrazole
CAS No:1049730-36-0
MF:C5H5BrF2N2
MW:211.007406949997
MDL:MFCD12780068
CID:2625980
PubChem ID:53484477
Update Time:2024-03-01

4-Bromo-1-(2,2-difluoroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-(2,2-difluoroethyl)-1H-pyrazole
    • MDL: MFCD12780068
    • Inchi: 1S/C5H5BrF2N2/c6-4-1-9-10(2-4)3-5(7)8/h1-2,5H,3H2
    • InChI Key: NEZQCHLMQBJZIM-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)CC(F)F

Computed Properties

  • Exact Mass: 209.96042g/mol
  • Monoisotopic Mass: 209.96042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 1.7

4-Bromo-1-(2,2-difluoroethyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B249716-100mg
4-bromo-1-(2,2-difluoroethyl)-1h-pyrazole
1049730-36-0
100mg
$ 115.00 2022-06-07
TRC
B249716-500mg
4-bromo-1-(2,2-difluoroethyl)-1h-pyrazole
1049730-36-0
500mg
$ 410.00 2022-06-07
TRC
B249716-1g
4-bromo-1-(2,2-difluoroethyl)-1h-pyrazole
1049730-36-0
1g
$ 635.00 2022-06-07
eNovation Chemicals LLC
Y1194757-1g
4-Bromo-1-(2,2-difluoroethyl)pyrazole
1049730-36-0 97%
1g
$1085 2024-07-28
Chemenu
CM423658-1g
4-BROMO-1-(2,2-DIFLUOROETHYL)-1H-PYRAZOLE
1049730-36-0 95%+
1g
$844 2023-01-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9758-1G
4-bromo-1-(2,2-difluoroethyl)-1H-pyrazole
1049730-36-0 95%
1g
¥ 2,970.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9758-5G
4-bromo-1-(2,2-difluoroethyl)-1H-pyrazole
1049730-36-0 95%
5g
¥ 8,890.00 2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ9758-10G
4-bromo-1-(2,2-difluoroethyl)-1H-pyrazole
1049730-36-0 95%
10g
¥ 13,186.00 2023-03-16
Enamine
EN300-1217380-0.05g
4-bromo-1-(2,2-difluoroethyl)-1H-pyrazole
1049730-36-0 95%
0.05g
$96.0 2023-07-08
Enamine
EN300-1217380-0.1g
4-bromo-1-(2,2-difluoroethyl)-1H-pyrazole
1049730-36-0 95%
0.1g
$142.0 2023-07-08
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.